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Compound of Interest

Compound Name: 2,3,5,6-Tetrafluoropyridine

Cat. No.: B1295328

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2,3,5,6-
Tetrafluoropyridine (CAS No: 2875-18-5). It is intended to equip laboratory personnel with the
necessary knowledge to handle this chemical safely. The information is compiled from publicly
available safety data sheets and toxicological resources.

Section 1: Chemical and Physical Properties

2,3,5,6-Tetrafluoropyridine is a fluorinated heterocyclic compound used as an intermediate in
organic and pharmaceutical synthesis.[1][2] Its key physical and chemical properties are
summarized below.
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Property Value Source(s)
Molecular Formula CsHFaN [3]
Molecular Weight 151.06 g/mol [4]
Appearance C.:Ieiar, colorless to light yellow o
liquid

Boiling Point 102 °C (lit.) [2]

Density 1.499 g/mL at 25 °C (lit.) [2]

Flash Point 31 °C (87.8 °F) - closed cup

Refractive Index

n20/D 1.4046 (lit.)

[2]

CAS Number

2875-18-5

[4]

Section 2: Hazard Identification and Classification

This chemical is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). It is a flammable liquid and can cause

significant irritation upon contact.

Hazard Class GHS Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Acute Toxicity, Oral

Category 4 (10% of

notifications)

H302: Harmful if swallowed

Source(s):[4]
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Toxicological Data Summary: While GHS classifications indicate potential toxicity, specific
quantitative data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%)
values for 2,3,5,6-Tetrafluoropyridine are not readily available in the public domain. The
hazard classifications are based on aggregated data from suppliers and regulatory inventories.
[4] The primary hazards are associated with its flammability and irritant properties.

Section 3: Safety and Handling Precautions

Due to its hazardous nature, strict safety protocols must be followed when handling 2,3,5,6-
Tetrafluoropyridine.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5]
» Use explosion-proof electrical, ventilating, and lighting equipment.[4]
» Ground and bond containers and receiving equipment to prevent static discharge.[4]

Handling Procedures:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[5]

Keep the container tightly closed when not in use.[4]

Use only non-sparking tools.[4]

Avoid breathing mist, vapors, or spray.[5]

Do not get in eyes, on skin, or on clothing.[5]

Wash hands and any exposed skin thoroughly after handling.[5]

Storage:

e Store in a cool, well-ventilated place.[6]
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o Keep in a tightly closed container.

» Store away from incompatible materials such as strong oxidizing agents.[5]

Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[6]
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’ Inspect Container Container OK Store in Cool, Prepare for Use Use in Experiment Collect Waste Dispose via Approved ;
RecelEegcl H for Damage }—’{ Ventilated, Flammable Cabinet in Fume Hood (Wear Full PPE) in Labeled Container Waste Handler Erieiliees
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1295328?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295328?utm_src=pdf-custom-synthesis
https://www.hsppharma.com/apis-and-intermediates/2-3-5-6-tetrafluoropyridine-cas-2875-18-5.html
https://www.hsppharma.com/apis-and-intermediates/2-3-5-6-tetrafluoropyridine-cas-2875-18-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3444784.htm
https://www.scbt.com/p/2-3-5-6-tetrafluoropyridine-2875-18-5
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_5_6-Tetrafluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_5_6-Tetrafluoropyridine
https://www.fishersci.com/store/msds?partNumber=AC241810250&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/433msds_0707GjGhs04Div.5sds2,3-Dichloro-5-(trifluoromethyl)pyridine.pdf
https://www.benchchem.com/product/b1295328#2-3-5-6-tetrafluoropyridine-safety-and-handling-precautions
https://www.benchchem.com/product/b1295328#2-3-5-6-tetrafluoropyridine-safety-and-handling-precautions
https://www.benchchem.com/product/b1295328#2-3-5-6-tetrafluoropyridine-safety-and-handling-precautions
https://www.benchchem.com/product/b1295328#2-3-5-6-tetrafluoropyridine-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295328?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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